Cas no 1521434-18-3 (4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde)

• Product Name: 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde
• CAS No: 1521434-18-3
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 5707027
• PubChem ID: 66336200
• Update Time: 2025-10-29

4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1521434-18-3
• 4-Chloro-6-(ethyl(methyl)amino)pyrimidine-5-carbaldehyde
• 4-chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde
• CS-0349960
• EN300-725294
• AKOS015680789
• 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(ethylmethylamino)-
• 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde

• Inchi： 1S/C8H10ClN3O/c1-3-12(2)8-6(4-13)7(9)10-5-11-8/h4-5H,3H2,1-2H3
• InChI Key： YCLUPMPYIFZDAO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC=N1)N(C)CC

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±37.0 °C(Predicted)
• pka: 1.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde

Introduction to 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde (CAS No. 1521434-18-3)

4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde (CAS No. 1521434-18-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde features a pyrimidine ring with a chloro substituent at the 4-position and an ethyl(methyl)amino group at the 6-position, along with a formyl group at the 5-position. The unique combination of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors, which are implicated in several disease conditions. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in cancer.

Beyond its potential as a kinase inhibitor, 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde has also shown promise in other therapeutic areas. Studies have indicated that it can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for drugs treating conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders. The ability to influence multiple biological pathways makes this compound a versatile candidate for drug development.

The synthesis of 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde involves several well-established chemical reactions, including condensation, substitution, and oxidation steps. Researchers have optimized these synthetic routes to achieve high yields and purity, which is crucial for both academic research and industrial applications. The availability of efficient synthetic methods has facilitated the production of this compound on a larger scale, enabling more extensive studies and potential clinical trials.

In addition to its therapeutic potential, 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde has been investigated for its use as a building block in the synthesis of more complex molecules. Its reactive formyl group can participate in various chemical reactions, such as reductive amination and aldol condensation, allowing chemists to introduce additional functional groups and modify the molecule's properties. This versatility makes it an attractive starting material for the development of novel compounds with diverse biological activities.

The safety profile of 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde is another important aspect that has been studied extensively. Toxicity assessments have shown that this compound exhibits low toxicity at relevant concentrations, which is a favorable characteristic for any potential drug candidate. However, further research is needed to fully understand its long-term effects and ensure its safety for human use.

In conclusion, 4-Chloro-6-[ethyl(methyl)amino]pyrimidine-5-carbaldehyde (CAS No. 1521434-18-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, positioning it as an important player in the development of novel therapeutics.